Cas no 140132-18-9 (Cytidine,2',3'-dideoxy-, 5'-(hydrogen phosphonate) (9CI))

• Product Name: Cytidine,2',3'-dideoxy-, 5'-(hydrogen phosphonate) (9CI)
• CAS No: 140132-18-9
• MF: C₉H₁₃N₃O₅P
• MW: 274.19038271904
• CID: 184031
• PubChem ID: 6334735
• Update Time: 2025-04-19

Cytidine,2',3'-dideoxy-, 5'-(hydrogen phosphonate) (9CI) Chemical and Physical Properties

Names and Identifiers

• Cytidine,2',3'-dideoxy-, 5'-(hydrogen phosphonate) (9CI)
• {[(2S,5R)-5-(4-Amino-2-oxo-1(2H)-pyrimidinyl)tetrahydro-2-furanyl ]methoxy}(hydroxy)oxophosphonium
• 140132-18-9
• Cytidine, 2',3'-dideoxy-, 5'-(hydrogen phosphonate)
• [(2S,5R)-5-(4-amino-2-oxo-pyrimidin-1-yl)tetrahydrofuran-2-yl]methoxyphosphinic acid
• ddC-HP

• Inchi： 1S/C9H11N3O5P/c10-7-3-4-12(9(13)11-7)8-2-1-6(17-8)5-16-18(14)15/h3-4,6,8H,1-2,5H2,(H-2,10,11,13,14,15)/q-1/p+2/t6-,8+/m0/s1
• InChI Key： UGDASISCCOKAOR-POYBYMJQSA-P
• SMILES： [P+](=O)(O)OC[C@@H]1CC[C@H](N2C(N=C(C=C2)N)=O)O1

Computed Properties

• Exact Mass: 274.05939
• Monoisotopic Mass: 274.05928252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 114Ų

Experimental Properties

• PSA: 114.45